Cas no 828939-19-1 (4(1H)-Quinolinone, 1-acetyl-2,3-dihydro-2,2,6-trimethyl-)
828939-19-1 structure
Product Name:4(1H)-Quinolinone, 1-acetyl-2,3-dihydro-2,2,6-trimethyl-
CAS No:828939-19-1
MF:C14H17NO2
MW:231.290283918381
CID:680091
PubChem ID:12181059
Update Time:2025-04-19
4(1H)-Quinolinone, 1-acetyl-2,3-dihydro-2,2,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinolinone, 1-acetyl-2,3-dihydro-2,2,6-trimethyl-
- 1-acetyl-2,2,6-trimethyl-3H-quinolin-4-one
- 1-Acetyl-2,2,6-trimethyl-2,3-dihydroquinolin-4(1H)-one
- DTXSID20479416
- 828939-19-1
-
- Inchi: 1S/C14H17NO2/c1-9-5-6-12-11(7-9)13(17)8-14(3,4)15(12)10(2)16/h5-7H,8H2,1-4H3
- InChI Key: NSJGOEMSZCKMEY-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C)C=CC=2N(C(C)=O)C(C)(C)C1
Computed Properties
- Exact Mass: 231.125928785g/mol
- Monoisotopic Mass: 231.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 37.4Ų
4(1H)-Quinolinone, 1-acetyl-2,3-dihydro-2,2,6-trimethyl- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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